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Compound of Interest

Compound Name: 4-Bromo-6-chloropicolinonitrile

Cat. No.: B1446205

An In-Depth Technical Guide to 4-Bromo-6-chloropicolinonitrile

Introduction

4-Bromo-6-chloropicolinonitrile is a halogenated pyridine derivative, a class of heterocyclic
compounds of significant interest in medicinal and agricultural chemistry. Its unique substitution
pattern, featuring a nitrile group and two different halogens on the pyridine ring, makes it a
highly versatile and valuable building block for the synthesis of more complex molecules. The
differential reactivity of the bromine and chlorine atoms, coupled with the synthetic utility of the
nitrile moiety, allows for selective and controlled chemical transformations. This guide provides
a comprehensive overview of the physicochemical properties, synthesis, reactivity, and
analytical characterization of 4-Bromo-6-chloropicolinonitrile, offering field-proven insights
for researchers and development professionals.

Section 1: Core Physicochemical Properties

The fundamental properties of a compound dictate its behavior in chemical reactions and
biological systems. Understanding these characteristics is the first step in its effective
application.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1446205?utm_src=pdf-interest
https://www.benchchem.com/product/b1446205?utm_src=pdf-body
https://www.benchchem.com/product/b1446205?utm_src=pdf-body
https://www.benchchem.com/product/b1446205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Picoline Precursor
(e.g., 2-methyl-4,6-dihydroxypyridine)

Step 1: Bromination

(e.g., POBr3)

4-Bromo-6-hydroxy-2-methylpyridine

Step 2: Chlorination

(e.g., POCIs)

4-Bromo-6-chloro-2-methylpyridine

:

Step 3: Oxidation
(e.g., KMnOas or Se0z2)

:

4-Bromo-6-chloropicolinic Acid

Step 4: Amidation -> Dehydration
(e.g., SOCl2, NH3, then P20s)

4-Bromo-6-chloropicolinonitrile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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